3-(4-Bromobenzyl)-1,3-oxazolidine-2,4-dione

• Molecular Formula: C10H8BrNO3
• Molecular Weight: 270.08 g/mol
• IUPAC Name: 3-[(4-bromophenyl)methyl]-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C10H8BrNO3/c11-8-3-1-7(2-4-8)5-12-9(13)6-15-10(12)14/h1-4H,5-6H2
• InChI Key: NOUOTKQWHXJJAF-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CC2=CC=C(C=C2)Br

Description

3-(4-Bromobenzyl)-1,3-oxazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H8BrNO3 and its molecular weight is 270.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.50 g (6 mmol) of 4-bromobenzyl bromide and 0.73 g (7.2 mmol) of 1,3-oxazolidine-2,4-dione in 6 ml of tetrahydrofuran is admixed dropwise with a solution of 1.39 g (12 mmol) of 1,1,3,3-tetramethylguanidine in 6 ml of tetrahydrofuran. The mixture is stirred at ambient temperature overnight. 50 ml of ice-cold aqueous hydrochloric acid (1N) and 100 ml of ethyl acetate are added. The organic phase is separated after settling out and washed successively with 25 ml of water and 25 ml of saturated aqueous sodium chloride solution. It is dried over sodium sulphate and the filtrate is concentrated under reduced pressure. The residue is purified by chromatography on silica gel, eluting with an 80/20 mixture of cyclohexane and ethyl acetate. 1.14 g of product are obtained in the form of white crystals.